Cas no 212199-79-6 (9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]-)

• Product Name: 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]-
• CAS No: 212199-79-6
• MF: C₃₁H₂₈Si
• MW: 428.63952922821
• MDL: MFCD29067167
• CID: 5193801
• Update Time: 2026-03-05

9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- Chemical and Physical Properties

Names and Identifiers

• 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]-

• MDL： MFCD29067167
• Inchi： 1S/C31H28Si/c1-32(2,31-28-18-10-7-15-25(28)26-16-8-11-19-29(26)31)30-21-23(20-22-12-4-3-5-13-22)24-14-6-9-17-27(24)30/h3-19,21,30-31H,20H2,1-2H3
• InChI Key： OPJJFTQGQGWEKX-UHFFFAOYSA-N
• SMILES： C1([Si](C)(C)C2C3=C(C=CC=C3)C(CC3=CC=CC=C3)=C2)C2=C(C=CC=C2)C2=C1C=CC=C2

Additional information on 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]-

Introduction to 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- (CAS No. 212199-79-6)

9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- (CAS No. 212199-79-6) is a complex organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, which include a fluorene core and a silyl group functionalized with a phenylmethyl and an indenyl moiety. The intricate structure of this compound offers a range of potential applications, from the development of advanced materials to the synthesis of bioactive molecules.

The fluorene core is a well-known aromatic system that exhibits strong photophysical properties, making it a valuable building block in the design of luminescent materials and organic electronics. The silyl group, on the other hand, introduces additional chemical reactivity and functionalization possibilities, which can be exploited in various synthetic transformations. The combination of these features in 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- makes it a versatile platform for both fundamental research and practical applications.

In recent years, there has been a growing interest in the use of fluorene-based compounds in the development of organic light-emitting diodes (OLEDs) and other optoelectronic devices. The high photoluminescence quantum yield and excellent thermal stability of fluorene derivatives make them ideal candidates for these applications. The presence of the silyl group in 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- can further enhance its performance by improving solubility and processability, which are crucial factors for device fabrication.

Beyond its potential in materials science, 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- has also shown promise in medicinal chemistry. Fluorene derivatives have been extensively studied for their biological activities, including anticancer, antiviral, and anti-inflammatory properties. The silyl group can be used to modulate the pharmacokinetic properties of these molecules, such as their lipophilicity and metabolic stability. This makes 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- an attractive starting material for the synthesis of drug candidates with improved therapeutic profiles.

The synthesis of 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- typically involves multiple steps, including the formation of the fluorene core and the subsequent functionalization with the silyl group. Recent advances in synthetic methodologies have made it possible to achieve high yields and selectivities in these reactions. For example, transition-metal-catalyzed cross-coupling reactions have been successfully employed to introduce the silyl group with high efficiency and regioselectivity.

In addition to its synthetic utility, 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- has also been investigated for its potential as a ligand in coordination chemistry. The presence of multiple donor atoms in the structure allows it to form stable complexes with various metal ions. These complexes can exhibit interesting electronic and magnetic properties, making them useful for applications in catalysis and materials science.

The characterization of 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- typically involves a combination of spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods provide detailed information about the molecular structure and purity of the compound. Recent studies have also explored the use of computational methods to predict the properties and behavior of this compound under different conditions.

In conclusion, 9H-Fluorene, 9-[dimethyl[3-(phenylmethyl)-1H-inden-1-yl]silyl]- (CAS No. 212199-79-6) is a multifaceted compound with a wide range of potential applications in materials science, medicinal chemistry, and coordination chemistry. Its unique structural features offer numerous opportunities for both fundamental research and practical innovations. As research in these areas continues to advance, it is likely that new applications for this compound will be discovered, further highlighting its importance in the scientific community.